Cas no 892502-19-1 (4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 892502-19-1
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• MDL: MFCD09817496
• CID: 714512
• PubChem ID: 24229586
• Update Time: 2025-06-11

4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(pyridin-4-yl)thiazole-5-carbaldehyde
• 4-methyl-2-pyridin-4-yl-1,3-thiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde,4-methyl-2-(4-pyridinyl)-
• 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbaldehyde
• 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde
• 892502-19-1
• 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxaldehyde 97%
• FT-0730141
• 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxaldehyde
• 4-Methyl-2-pyridin-4-yl-1,3-thiazole-5-carboxaldehyde
• MFCD09817496
• DTXSID50640298
• PS-3766
• AKOS016006516

• MDL： MFCD09817496
• Inchi： 1S/C10H8N2OS/c1-7-9(6-13)14-10(12-7)8-2-4-11-5-3-8/h2-6H,1H3
• InChI Key： DBJGBXWDMYPPLF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 204.03600
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.287
• Melting Point: 168.5-170°C
• Boiling Point: 406℃
• Flash Point: 199℃
• Refractive Index: 1.637
• PSA: 71.09000
• LogP: 2.32600

4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde

Comprehensive Overview of 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 892502-19-1)

4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 892502-19-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine ring with a thiazole core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde structure features a carbaldehyde functional group, which is highly reactive and serves as a key site for further chemical modifications. This reactivity makes it a valuable building block in organic synthesis, especially in the development of novel heterocyclic compounds. Its CAS No. 892502-19-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde has increased due to its potential role in addressing global health challenges. For instance, its derivatives are being explored for their antimicrobial and anti-inflammatory properties, which align with the current focus on combating antibiotic resistance. Additionally, its thiazole moiety is known to exhibit antioxidant activity, making it relevant in the development of neuroprotective agents.

From an industrial perspective, CAS No. 892502-19-1 is often discussed in the context of green chemistry. Researchers are investigating eco-friendly synthesis routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's pyridine-thiazole hybrid structure also makes it a candidate for material science applications. Its ability to form stable complexes with metals has sparked interest in catalysis and optoelectronic materials. As the search for advanced functional materials intensifies, 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde is likely to remain a focal point in interdisciplinary research.

In summary, 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 892502-19-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique heterocyclic framework and reactive carbaldehyde group position it as a critical intermediate for future innovations. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing scientific challenges of our time.